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Compound of Interest

Compound Name: 3-Pentanone

Cat. No.: B124093

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety, handling, and storage
procedures for 3-Pentanone (also known as diethyl ketone). The information is intended to
ensure the safe and effective use of this chemical in a laboratory setting.

Chemical Identification and Properties

3-Pentanone is a colorless, mobile liquid with an acetone-like odor.[1][2] It is a symmetrical
dialkyl ketone used as a solvent and as a starting material in organic synthesis, including in the
industrial production of Vitamin E.[1][2]

Table 1: Physical and Chemical Properties of 3-Pentanone
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Property Value
CAS Number 96-22-0
Molecular Formula C5H100[1]

Molecular Weight 86.13 g/mol [1]
Appearance Clear, colorless liquid[2][3]
Odor Acetone-like[1][2][3]
Boiling Point 101.5 - 102 °C[3][4][5]
Melting Point -39 to -42 °C[1][2][5]
Flash Point 7 - 13 °C[1][4]

Vapor Pressure

28.052 mmHg @ 20°C[6]

Specific Gravity

0.813 g/mL at 25 °C[5]

Solubility in Water

47,000 - 50,000 mg/L at 20 °C[1][7]

Autoignition Temperature 450 - 452 °C[3][5]

Hazard Identification and GHS Classification

3-Pentanone is classified as a hazardous substance.[6] It is a highly flammable liquid and
vapor.[3][4][8] Exposure can cause serious eye irritation, respiratory tract irritation, and may
lead to drowsiness or dizziness.[3][4][8]

GHS Hazard Pictograms: GHS02 (Flame), GHSO07 (Exclamation Mark)[4] Signal Word:
Danger[4]

Hazard Statements:
o H225: Highly flammable liquid and vapor.[3][4][9]
e H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[3][4]
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e H336: May cause drowsiness or dizziness.[3][4]

GHS Hazard Classification for 3-Pentanone

{3-Pentanone | CAS: 96-22-0}
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GHS Hazard Classification for 3-Pentanone.

Toxicological Data

Acute effects of exposure can include irritation to the eyes, skin, mucous membranes, and
respiratory tract.[3] Ingestion may be harmful, and aspiration into the lungs can cause chemical

pneumonitis.[6] Chronic exposure may lead to dermatitis and central nervous system (CNS)
depression.[3]

Table 2: Toxicological Data for 3-Pentanone

Test Species Route Value

LD50[4][9] Rat Oral 2140 mg/kg[4][9]
LD50[4] Rabbit Dermal 16,260 mg/kg[4]
LCLo[10] Rat Inhalation 8000 ppm / 4 h[10]

Note: Experimental protocols for determining toxicological data like LD50 (Lethal Dose, 50%)
and LC50 (Lethal Concentration, 50%) typically involve standardized procedures established
by regulatory bodies such as the OECD (Organisation for Economic Co-operation and
Development). These protocols involve administering varying doses of the substance to
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laboratory animals under controlled conditions to determine the dose that is lethal to 50% of the
test population.

Exposure Limits

To minimize the risk of adverse health effects, occupational exposure limits have been
established by various regulatory agencies.

Table 3: Exposure Limits for 3-Pentanone

Organization Limit Value

OSHA (PEL) TWA 200 ppm (705 mg/m3)[1]

ACGIH (TLV) TWA 200 ppm (705 mg/m?3)[1][4][5]
[7]

ACGIH (TLV) STEL 300 ppm (1057 mg/m3)[4]

NIOSH (REL) TWA 200 ppm (705 mg/m3)[4]

Safe Handling Procedures

Proper handling of 3-Pentanone is crucial to prevent exposure and accidents.

Ventilation: Always handle 3-Pentanone in a well-ventilated area, preferably in a chemical
fume hood.[3][4] Use explosion-proof ventilation equipment.[3]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side shields or chemical goggles, chemical-resistant gloves (e.g., PVC), and a lab coat or
overalls.[3][6] For prolonged contact, gloves with a higher protection class (breakthrough
time > 240 minutes) are recommended.[6]

o Hygiene: Avoid all personal contact, including inhalation.[6] Do not eat, drink, or smoke in
areas where 3-Pentanone is handled.[11] Wash hands thoroughly after handling.[3]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]
[8] Use non-sparking tools and take precautionary measures against static discharge.[3][8]
All metal parts of equipment should be grounded.[8]
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« Handling Containers: Containers, even empty ones, may contain explosive vapors.[6] Do not
cut, drill, grind, or weld on or near containers.[6]

Recommended PPE for Handling 3-Pentanone

Handling 3-Pentanone

Personal Protective Equipmen

Eye Protection Skin Protection Respiratory Protection

(Chemical Goggles) (Gloves, Lab Coat) (Use in Fume Hood)

Click to download full resolution via product page

Recommended PPE for Handling 3-Pentanone.

Storage Procedures

Proper storage is essential to maintain the stability of 3-Pentanone and prevent hazardous
situations.

o Location: Store in a cool, dry, well-ventilated area.[3][12] The storage area should be a
designated flame-proof area.[6]

+ Containers: Store in original, tightly closed containers.[3][9][12] If plastic containers are used,
they must be approved for flammable liquids.[6]

¢ Incompatible Materials: Store away from strong oxidizing agents, strong bases, reducing
agents, and acids.[3][5][7]

« Conditions to Avoid: Avoid heat, sunlight, and all ignition sources.[2][3]
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Safe Handling and Storage Workflow
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Ground equipment.
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Safe Handling and Storage Workflow for 3-Pentanone.

Emergency Procedures

In the event of an emergency, follow these procedures:

o Spills: In case of a spill, remove all ignition sources and ventilate the area.[3] Contain the
spill with an inert absorbent material (e.g., sand) and place it in a sealed container for
disposal.[3]

o Fire: Use a dry chemical, carbon dioxide, or alcohol-resistant foam fire extinguisher.[4][6]
Vapors are heavier than air and may travel to an ignition source and flash back.[8]

o First Aid:

o Inhalation: Move the victim to fresh air and keep them at rest.[3] Seek medical attention if
symptoms persist.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and
easy to do.[3] Seek medical attention.

o Skin Contact: Remove contaminated clothing and flush skin with plenty of water.[3][6]

o Ingestion: Do NOT induce vomiting.[6] Rinse mouth and seek immediate medical
attention.[3]
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Disposal Considerations

Dispose of 3-Pentanone and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not allow it to enter sewers or
waterways.[4]

This guide is intended as a summary of best practices and does not replace a thorough review
of the Safety Data Sheet (SDS) for 3-Pentanone and your institution's specific safety protocols.
Always consult the SDS before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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